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Compound of Interest

Compound Name: Isopropyl citrate

Cat. No.: B1581182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triisopropyl citrate (TIPC) is a triester of citric acid and isopropanol, recognized for its utility

as a non-toxic plasticizer, solvent, and emollient.[1][2][3] Its favorable safety profile and

versatile properties have led to its application in various industries, including pharmaceuticals,

cosmetics, and food.[1][3][4] In the pharmaceutical sector, it serves as an excipient in drug

formulations, particularly in coatings for tablets and capsules, to modify drug release profiles.

This technical guide provides an in-depth overview of the core physicochemical properties of

triisopropyl citrate, methodologies for their determination, and a summary of its synthesis.

Physicochemical Properties
The fundamental chemical and physical characteristics of triisopropyl citrate are summarized

in the table below. It is important to note that some of the presented data are predicted or

estimated values.
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Property Value Source(s)

Molecular Formula C₁₅H₂₆O₇ [1][4][5]

Molecular Weight 318.36 g/mol [1][4][5]

Appearance Colorless liquid [1][3]

Boiling Point

Approximately 250 °C to

339.71 °C

(Predicted/Estimated)

[1][2][5][6]

Melting Point 14.85 °C (Estimated) [6]

Density
Approximately 1.03 to 1.116

g/cm³ (Predicted)
[1][5]

Solubility in Water
1368 mg/L at 25 °C

(Estimated)
[2][6]

Solubility in Organic Solvents Soluble in ethanol and acetone [1]

LogP (Octanol-Water Partition

Coefficient)
1.35250 to 2.535 (Estimated) [2][5][6]

Vapor Pressure
1.03E-005 mm Hg at 25 °C

(Estimated)
[6]

Henry's Law Constant
1.50E-009 atm-m³/mole

(Estimated)
[6]

CAS Number 74592-76-0 [1][4][5]

IUPAC Name

tripropan-2-yl 2-

hydroxypropane-1,2,3-

tricarboxylate

[1][4]

Experimental Protocols for Property Determination
While specific experimental documentation for triisopropyl citrate is not readily available in the

public domain, standard methodologies for determining the key physicochemical properties are

well-established.
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Determination of Boiling Point
The boiling point of a liquid substance like triisopropyl citrate can be determined using a

distillation method. A sample of the compound is heated in a distillation apparatus, and the

temperature at which the liquid boils and its vapor is in equilibrium with the liquid at a given

pressure is recorded as the boiling point. For higher accuracy, this is typically performed under

controlled pressure conditions.

Determination of Density
The density of liquid triisopropyl citrate can be measured using a pycnometer or a digital

density meter. The mass of a known volume of the substance is determined at a specific

temperature, and the density is calculated by dividing the mass by the volume.

Determination of Solubility
The solubility of triisopropyl citrate in water and organic solvents can be determined by the

shake-flask method. An excess amount of triisopropyl citrate is added to a known volume of

the solvent in a flask. The mixture is then agitated at a constant temperature for a prolonged

period to ensure equilibrium is reached. Subsequently, the concentration of triisopropyl citrate
in the saturated solution is measured using an analytical technique such as gas

chromatography (GC) or high-performance liquid chromatography (HPLC).

Determination of the Octanol-Water Partition Coefficient
(LogP)
The LogP value, which indicates the lipophilicity of a compound, can be determined using the

shake-flask method. A solution of triisopropyl citrate is prepared in a mixture of n-octanol and

water. After thorough mixing and separation of the two phases, the concentration of

triisopropyl citrate in each phase is determined. The LogP is then calculated as the logarithm

of the ratio of the concentration in the octanol phase to the concentration in the aqueous

phase.

Synthesis of Triisopropyl Citrate
Triisopropyl citrate is synthesized via the esterification of citric acid with isopropanol.[1] This

reaction is typically catalyzed by an acid, such as sulfuric acid, and driven to completion by the
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removal of water, a byproduct of the reaction.[1]

General Synthesis Workflow
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Process Product & Purification
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Isopropanol

Water RemovalCatalyst (e.g., H₂SO₄) Crude Triisopropyl Citrate Purification (e.g., Distillation) Pure Triisopropyl Citrate
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Caption: Synthesis workflow for triisopropyl citrate.

Applications in Research and Drug Development
Triisopropyl citrate's properties make it a valuable component in various applications within

the pharmaceutical and research sectors.

Applications

Triisopropyl Citrate

Plasticizer for Polymer Coatings Solvent in Formulations Emollient in Topical Preparations Excipient in Drug Delivery Systems

Click to download full resolution via product page
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Caption: Key applications of triisopropyl citrate.

Stability and Degradation
Triisopropyl citrate generally exhibits good thermal stability.[1] However, like other esters, it

can undergo hydrolysis back to citric acid and isopropanol in the presence of strong acids or

bases and water.[1] Photochemical degradation of citrate-containing solutions, especially in the

presence of trace metals, can lead to the formation of reactive species.[7] Therefore, storage in

well-sealed containers, protected from light and extreme pH conditions, is recommended.

Conclusion
Triisopropyl citrate is a versatile compound with a range of applications stemming from its

favorable physicochemical properties. This guide provides a foundational understanding of

these properties for researchers, scientists, and drug development professionals. While many

of the specific values are estimated, they offer a reliable basis for formulation development and

further experimental investigation. The synthesis via esterification is a straightforward process,

and its applications continue to be explored in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Triisopropyl Citrate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1581182#physicochemical-properties-
of-triisopropyl-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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